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Get Quote

Piperidine is a six-membered heterocycle comprising one nitrogen atom and five carbon atoms in the sp³-

hybridized state [1] [2]. It is one of the most important synthetic building blocks in the pharmaceutical

industry [1].

The term "piperidin-2-imine" suggests a derivative where the core structure is modified at the second

carbon by an imine functional group (–C=NH). The imine group is a key feature that can influence the

molecule's reactivity, stability, and interaction with biological targets.

Synthetic Methodologies

While a specific protocol for "piperidin-2-imine" was not found, the synthesis of complex piperidine

derivatives often builds upon well-established methods. The table below summarizes key strategies for

constructing the piperidine ring, which can be adapted for further functionalization [1] [2].

Method Key Features Catalyst/Reagent Examples

Hydrogenation/Reduction
[1]

Conversion of pyridines to
piperidines; often

stereoselective.

Ru, Co, Ni, Ir, Rh, Pd-based
catalysts; Ammonia borane (metal-

free) [3].

Cyclization [3] Ring closure from acyclic

precursors; allows for precise
control over substituents.

Ir-catalyzed N-heterocyclization of

amines with diols; Pd-catalyzed
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Method Key Features Catalyst/Reagent Examples

aerobic oxidative cyclization of

alkenes.

Chiral Auxiliary Use [4] Uses reagents like Ellman N-

tert-butanesulfinamide to
produce a single enantiomer.

Organometallic addition to N-sulfinyl

imines.

The following diagram outlines a generalized workflow for the synthesis and functionalization of piperidine

scaffolds, integrating the methods mentioned above.
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Pharmacological Significance

Piperidine and piperidine-like structures are privileged scaffolds in medicinal chemistry, present in more than

twenty classes of pharmaceuticals [1]. The following table highlights specific therapeutic applications of

piperidine-based compounds identified in the search results.

Biological
Activity

Example Compound /
Class

Key Findings / Applications

Antifungal [5] N-alkylpiperidin-4-yl
substituted isoquinolines

Inhibits ergosterol biosynthesis; shows activity
against Candida species (e.g., C. krusei).

Anticancer [6] [7] Bis(piperidin-4-
ylidene)hydrazones;

Piperine

Induces apoptosis and cell cycle arrest; inhibits
cell migration and invasion (e.g., in lung and

head/neck cancer models).

Central Nervous
System (CNS) [8]

Arylpiperazine-based

compounds

Acts as a potent and selective agonist for the

Sigma-1 Receptor (S1R); potential for
neurodegenerative diseases.

Suggestions for Further Research

Given the limited specific data on "piperidin-2-imine," here are some strategies to deepen your

investigation:

Refine Your Search: Use specialized scientific databases like SciFinder, Reaxys, or PubMed to
search for "piperidin-2-imine" by its precise molecular structure or to find specific synthetic

procedures.
Explore Related Scaffolds: The biological activities of piperidine are highly dependent on its

substitution pattern. Research on structurally related "piperidin-4-one" or "piperidin-4-ylidene"
derivatives can provide valuable insights into the potential reactivity and pharmacological profile of

your compound of interest [5] [6].
Consult Analytical Data: If you are synthesizing this compound, comprehensive spectral

characterization (IR, NMR, mass spectrometry) is essential for confirmation, as demonstrated in
studies of similar molecules [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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